2-(4-bromophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-(4-bromophenyl)-N-(1,1-dioxothiolan-3-yl)tetrazole-5-carboxamide
• InChI: InChI=1S/C12H12BrN5O3S/c13-8-1-3-10(4-2-8)18-16-11(15-17-18)12(19)14-9-5-6-22(20,21)7-9/h1-4,9H,5-7H2,(H,14,19)
• InChI Key: RGNWBBJZKOEHSU-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)Br
• Molecular Formula: C12H12BrN5O3S
• Molecular Weight: 386.23 g/mol

Description

2-(4-bromophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C12H12BrN5O3S and its molecular weight is 386.22. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Evaluation and Docking Studies

Compounds similar to 2-(4-bromophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2H-tetrazole-5-carboxamide have been synthesized and evaluated for antimicrobial properties. For instance, derivatives of thiophene-2-carboxamides have undergone synthesis and characterization, showing potential antimicrobial effects. These compounds were also subjected to molecular docking studies, suggesting their potential interaction with bacterial or fungal targets, which could be a basis for developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).

Antitumor Properties

Another area of application is in antitumor research, where compounds like imidazotetrazines, structurally related to tetrazole derivatives, have been synthesized and evaluated for their potential as broad-spectrum antitumor agents. This research signifies the potential use of tetrazole derivatives in developing new cancer therapies (Stevens, Hickman, Stone, Gibson, Baig, Lunt, & Newton, 1984).

Synthesis and Characterization for Material Science

In the field of material science, the synthesis and characterization of compounds containing the tetrazole moiety, like the 2-(4-bromophenyl) derivative, are of interest due to their potential electronic and optical properties. Such compounds could be utilized in various applications, including organic electronics and photonics, highlighting the versatility of tetrazole derivatives in scientific research (Lygin & Meijere, 2009).

Enzymatic and Cellular Assays

Tetrazole derivatives have also been used in developing assays for studying enzymatic activity and cell viability. For example, tetrazolium salts derived from tetrazole compounds have been employed in assays to measure cell growth, viability, and enzymatic activities in various cell types, providing essential tools for biological and pharmaceutical research (Cory, Owen, Barltrop, & Cory, 1991).